Cas no 1805601-35-7 (Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate
• CAS No: 1805601-35-7
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4884725
• Update Time: 2025-05-23

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-17-8(16)2-5-6(12)4-15-7(3-11)9(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： JFYMDWLGUREEKP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1805601-35-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate, identified by its CAS number 1805601-35-7, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromomethyl, difluoromethyl, and fluoro substituents on a pyridine core, make it an attractive building block for medicinal chemists.

The< strong> bromomethyl group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity is particularly valuable in constructing complex molecular architectures. The< strong> difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the< strong> fluoro substituent at the 5-position contributes to lipophilicity and can influence pharmacokinetic properties, making this compound a valuable asset in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have emerged as promising candidates due to their ability to interact with specific biological targets. Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate has been explored in several research studies as a precursor for compounds with potential neuroprotective and anti-inflammatory properties. For instance, researchers have utilized this intermediate to synthesize analogs that exhibit inhibitory activity against enzymes involved in neurodegenerative pathways.

The< strong> difluoromethyl group in this compound plays a critical role in modulating pharmacological activity. Studies have demonstrated that incorporation of difluoromethyl groups into drug molecules can improve their binding affinity to biological targets and reduce susceptibility to metabolic degradation. This has led to the development of several FDA-approved drugs that feature difluoromethyl moieties. The< strong> bromomethyl group further enhances synthetic flexibility, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.

The< strong> fluoro substituent at the 5-position of the pyridine ring also contributes significantly to the pharmacological profile of derived compounds. Fluoroatoms are well-known for their ability to influence molecular properties such as lipophilicity, solubility, and metabolic stability. In particular, fluorine atoms can enhance binding interactions by participating in hydrogen bonding or by altering electronic distributions around the molecule. This has been exploited in the design of drugs with improved pharmacokinetic profiles.

Synthetic methodologies involving Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate have been optimized for efficiency and scalability. The compound can be readily synthesized through multi-step processes that involve halogenation, fluorination, and acetylation reactions. Advanced techniques such as transition metal catalysis have been employed to improve yields and selectivity. These synthetic routes are essential for producing sufficient quantities of the intermediate for preclinical and clinical studies.

The applications of this compound extend beyond neurological disorders. It has also been investigated in the context of anti-inflammatory agents and anticancer drugs. For example, researchers have synthesized derivatives of this compound that exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in managing inflammation and pain. Additionally, modifications based on this intermediate have yielded compounds with potential antitumor properties by interfering with critical signaling pathways involved in cancer cell proliferation.

The growing body of research highlighting the utility of Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate underscores its importance as a pharmaceutical building block. As drug discovery efforts continue to evolve, compounds with unique structural features like those provided by this intermediate will remain invaluable tools for medicinal chemists. The combination of reactivity offered by the< strong> bromomethyl,< strong> difluoromethyl, and< strong> fluoro groups within a pyridine framework opens up numerous possibilities for designing next-generation therapeutics.

In conclusion, Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1805601-35-7) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its structural features make it an excellent precursor for developing drugs targeting various diseases, particularly neurological and inflammatory conditions. The continued exploration of its synthetic potential and biological activity will undoubtedly lead to further advancements in medicinal chemistry.